Cas no 2138172-22-0 (4-{[1-(1-Methylcyclopropanecarbonyl)azetidin-3-yl]oxy}piperidine)

• Product Name: 4-{[1-(1-Methylcyclopropanecarbonyl)azetidin-3-yl]oxy}piperidine
• CAS No: 2138172-22-0
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 5962945
• PubChem ID: 165450806
• Update Time: 2025-10-29

4-{[1-(1-Methylcyclopropanecarbonyl)azetidin-3-yl]oxy}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{[1-(1-methylcyclopropanecarbonyl)azetidin-3-yl]oxy}piperidine
• 2138172-22-0
• EN300-712532
• 4-{[1-(1-Methylcyclopropanecarbonyl)azetidin-3-yl]oxy}piperidine

• Inchi： 1S/C13H22N2O2/c1-13(4-5-13)12(16)15-8-11(9-15)17-10-2-6-14-7-3-10/h10-11,14H,2-9H2,1H3
• InChI Key： JNRRHVUJZGJQOU-UHFFFAOYSA-N
• SMILES： O(C1CCNCC1)C1CN(C1)C(C1(C)CC1)=O

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.6Ų

Additional information on 4-{[1-(1-Methylcyclopropanecarbonyl)azetidin-3-yl]oxy}piperidine

Introduction to Compound with CAS No. 2138172-22-0 and Product Name: 4-{[1-(1-Methylcyclopropanecarbonyl)azetidin-3-yl]oxy}piperidine

The compound with the CAS number 2138172-22-0 and the product name 4-{[1-(1-Methylcyclopropanecarbonyl)azetidin-3-yl]oxy}piperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of a piperidine ring and an azetidinyl moiety, make it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of piperidine derivatives in the design of novel therapeutic agents. Piperidine scaffolds are widely recognized for their ability to enhance bioavailability and binding affinity, making them invaluable in the development of small-molecule drugs. The specific modification of the piperidine ring with an azetidinyl group in this compound introduces unique pharmacological properties that may contribute to its efficacy in targeting various biological pathways.

The 1-methylcyclopropanecarbonyl substituent attached to the azetidinyl moiety is another critical feature that warrants detailed investigation. This group has been shown to influence the electronic and steric properties of the molecule, potentially affecting its interactions with biological targets. The combination of these structural elements suggests that this compound may exhibit distinct pharmacological profiles compared to other analogs.

In the realm of drug discovery, the synthesis and characterization of novel compounds are essential steps toward developing new treatments for human diseases. The preparation of 4-{[1-(1-Methylcyclopropanecarbonyl)azetidin-3-yl]oxy}piperidine involves sophisticated organic synthesis techniques, including cyclization reactions and nucleophilic substitutions. These methodologies ensure the accurate construction of the molecular framework, which is crucial for maintaining the intended biological activity.

One of the most exciting aspects of this compound is its potential as a lead molecule for further medicinal chemistry optimization. By leveraging structure-activity relationship (SAR) studies, researchers can systematically modify various functional groups within the molecule to enhance its potency, selectivity, and pharmacokinetic properties. The azetidinyl-piperidine core provides a versatile platform for such modifications, allowing for the exploration of diverse chemical space.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling techniques can predict how 4-{[1-(1-Methylcyclopropanecarbonyl)azetidin-3-yl]oxy}piperidine interacts with biological targets at the atomic level. These insights are invaluable for guiding synthetic efforts and for designing experiments that maximize the chances of discovering effective drug candidates.

The therapeutic potential of this compound is further underscored by its structural similarity to known bioactive molecules. By aligning its chemical features with those of established drugs, researchers can gain insights into its mechanism of action and potential side effects. This comparative approach accelerates the drug development process by leveraging existing knowledge and reducing trial-and-error experimentation.

In conclusion, 4-{[1-(1-Methylcyclopropanecarbonyl)azetidin-3-yl]oxy}piperidine (CAS No. 2138172-22-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential as a lead molecule for drug discovery, make it an attractive subject for future studies. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.